molecular formula MgO B075396 Magnesium oxide CAS No. 1317-74-4

Magnesium oxide

Cat. No. B075396
CAS RN: 1317-74-4
M. Wt: 40.305 g/mol
InChI Key: CPLXHLVBOLITMK-UHFFFAOYSA-N
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Description

Magnesium oxide (MgO) is a white, odorless, and tasteless inorganic compound that is widely used in various industries. It is a naturally occurring mineral that is mined from the earth's crust. Magnesium oxide is commonly used as a dietary supplement due to its numerous health benefits. It is also used in the production of refractory bricks, cement, and fertilizers.

Scientific Research Applications

1. Synthesis and Modification Methods

Magnesium hydroxide (Mg(OH)₂) and magnesium oxide (MgO) are compounds with unique properties, leading to a broad range of scientific and practical applications. Their synthesis involves various methods, including precipitation, solvothermal and hydrothermal processes, and more. These compounds have been studied for use as antibacterial agents, neutralizers of pollutants, flame retardants, and components in membranes (Pilarska, Klapiszewski, & Jesionowski, 2017).

2. Optical Properties and Electronics Applications

Magnesium oxide nanoparticles exhibit properties like high hardness, purity, and a high melting point, making them suitable for nano-electronics, optoelectronics, and sensing devices (Rani, 2017).

3. Corrosion and Protection in Magnesium Alloys

Magnesium alloys, used in various engineering fields, exhibit high chemical activity and are prone to corrosion. Research focuses on enhancing corrosion resistance, such as by thermal control and use of graphene oxide, to improve the durability of these alloys (Wu, Chen, & Song, 2022).

4. Topological Properties in Nano-chemistry

The topological index, a numerical representation of molecular structures, helps in predicting physical properties of compounds like MgO. Such studies have applications in nano-chemistry, computational networks, and scientific research areas (Naeem, Iqbal, Maqbool, & Qureshi, 2022).

5. Nanotechnology and Biotechnological Applications

Nanostructured MgO is utilized in industry, agriculture, and medicine due to its nontoxicity and environmental friendliness. It's particularly interesting for its unique material properties and potential medical applications (Hornak, 2021).

6. Biomedical Applications and Toxicity Studies

Magnesium oxide nanoparticles have been evaluated for their cytotoxic effects on erythrocytes, influencing their use in biomedical science. Understanding their interaction with biological systems is crucial for their application in medicine and catalysis (Boro, Nath, Barthakur, & Kalita, 2020).

7. Bone Tissue Engineering

MgO nanoparticles added to polymers like PLLA and hydroxyapatite have shown promise in orthopedic tissue engineering. They enhance osteoblast adhesion and proliferation, indicating potential for improving the integration of implanted biomaterials with bone (Hickey, Ercan, Sun, & Webster, 2015).

8. Agricultural Applications

MgO nanoparticles have been effective as antibacterial agents against plant pathogens like Ralstonia solanacearum, showcasing their potential in agricultural applications for controlling bacterial diseases in crops (Cai, Chen, Liu, Wang, Yang, & Ding, 2018).

properties

IUPAC Name

oxomagnesium
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InChI

InChI=1S/Mg.O
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InChI Key

CPLXHLVBOLITMK-UHFFFAOYSA-N
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Canonical SMILES

O=[Mg]
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Molecular Formula

MgO
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Molecular Weight

40.305 g/mol
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Physical Description

Magnesium oxide appears as a white solid, often found as a powder. When fine particles of magnesium oxide are dispersed in air, whether directly or when generated by the burning or cutting of magnesium metal, the resulting magnesium oxide fume is an inhalation hazard., Dry Powder; Dry Powder, Other Solid; Dry Powder, Pellets or Large Crystals; Gas or Vapor; Liquid; Other Solid; Pellets or Large Crystals; Water or Solvent Wet Solid, A very bulky, white powder known as light magnesium oxide or a relative dense, white powder known as heavy magnesium oxide. 5 g of light magnesium oxide occupy a volume of at least 33 ml, while 5 g of heavy magnesium oxide occupy a volume of not more than 20 ml, Finely divided white particulate dispersed in air; Note: Exposure may occur when magnesium is burned, thermally cut, or welded upon; [NIOSH], Solid, HYGROSCOPIC FINE WHITE POWDER., Finely divided white particulate dispersed in air. [Note: Exposure may occur when magnesium is burned, thermally cut, or welded upon.]
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Boiling Point

6512 °F at 760 mmHg (NIOSH, 2023), 3,600 °C, 3600 °C, 6512 °F
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Solubility

0.009 % at 86 °F (NIOSH, 2023), Practically insoluble in water. Insoluble in ethanol, Soluble in acids and ammonium salt solutions, Insoluble in ethanol, In water, 86 mg/L at 30 °C, Solubility in water: poor, (86 °F): 0.009%
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Density

3.58 (NIOSH, 2023) - Denser than water; will sink, 3.6 g/cu cm, Relative density (water = 1): 3.6, 3.58
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Vapor Pressure

0 mmHg (approx) (NIOSH, 2023), 0 mmHg (approx)
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Impurities

TRACE IMPURITIES: NaCl, KCl, NaF
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Product Name

Magnesium Oxide

Color/Form

White, very fine powder, White powder, either light or heavy depending upon whether it is prepared by heating magnesium carbonate or the basic magnesium carbonate, Colorless, transparent cubic crystals

CAS RN

1309-48-4, 146024-95-5, 146024-97-7, 148075-95-0, 148075-92-7, 1317-74-4, 146024-94-4
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Melting Point

5072 °F (NIOSH, 2023), 2825 °C, 2800 °C, 5072 °F
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URL https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1652
Description The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel.
Record name MAGNESIUM OXIDE
Source ILO-WHO International Chemical Safety Cards (ICSCs)
URL https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0504
Description The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace.
Explanation Creative Commons CC BY 4.0
Record name Magnesium oxide fume
Source The National Institute for Occupational Safety and Health (NIOSH)
URL https://www.cdc.gov/niosh/npg/npgd0374.html
Description The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/
Explanation The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations.

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